molecular formula C10H14O2S B8403173 1-(5-Hydroxy-2-thienyl)-1-hexanone

1-(5-Hydroxy-2-thienyl)-1-hexanone

Cat. No.: B8403173
M. Wt: 198.28 g/mol
InChI Key: GAGPIMNSNVDGFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Hydroxy-2-thienyl)-1-hexanone is a useful research compound. Its molecular formula is C10H14O2S and its molecular weight is 198.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14O2S

Molecular Weight

198.28 g/mol

IUPAC Name

1-(5-hydroxythiophen-2-yl)hexan-1-one

InChI

InChI=1S/C10H14O2S/c1-2-3-4-5-8(11)9-6-7-10(12)13-9/h6-7,12H,2-5H2,1H3

InChI Key

GAGPIMNSNVDGFS-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)C1=CC=C(S1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

55.0 g (0.216 mol) of 1-[5-(1,1-dimethyl-ethoxy)-2-thienyl]-1-hexanone are heated under reflux in 400 ml of methanol and 24 ml of concentrated hydrochloric acid for 2.5 hours. The mixture is then evaporated in vacuo, the residue is taken up in 500 ml of ether and the mixture is washed twice with 50 ml of water each time. The organic phase is dried over sodium sulfate, filtered and evaporated. The residue (42.2 g of dark brown crystals, 99%) is digested with petroleum ether:diisopropyl ether =7:3.
Name
1-[5-(1,1-dimethyl-ethoxy)-2-thienyl]-1-hexanone
Quantity
55 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Three

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